Cas no 1219454-21-3 (4-(2-Trifluoromethylphenyl)pyridine-2-carbonitrile)

• Product Name: 4-(2-Trifluoromethylphenyl)pyridine-2-carbonitrile
• CAS No: 1219454-21-3
• MF: C₁₃H₇F₃N₂
• MW: 248.203293085098
• MDL: MFCD30725901
• CID: 4783977
• Update Time: 2026-02-27

4-(2-Trifluoromethylphenyl)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-Trifluoromethylphenyl)-pyridine-2-carbonitrile
• 4-(2-trifluoromethylphenyl)pyridine-2-carbonitrile
• 4-(2-Trifluoromethyl-phenyl)-pyridine-2-carbonitrile
• 4-[2-(trifluoromethyl)phenyl]pyridine-2-carbonitrile
• 4-(2-Trifluoromethylphenyl)pyridine-2-carbonitrile

• MDL： MFCD30725901
• Inchi： 1S/C13H7F3N2/c14-13(15,16)12-4-2-1-3-11(12)9-5-6-18-10(7-9)8-17/h1-7H
• InChI Key： DHYFUAYZWCJVHJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=CN=C(C#N)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 331
• XLogP3: 3.4
• Topological Polar Surface Area: 36.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-(2-Trifluoromethylphenyl)pyridine-2-carbonitrile

Introduction to 4-(2-Trifluoromethylphenyl)pyridine-2-carbonitrile (CAS No. 1219454-21-3)

4-(2-Trifluoromethylphenyl)pyridine-2-carbonitrile, with the CAS number 1219454-21-3, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring and a trifluoromethyl-substituted benzene ring, making it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of 4-(2-Trifluoromethylphenyl)pyridine-2-carbonitrile is represented by the formula C₁₃H₈F₃N₂. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can significantly influence its biological activity and pharmacokinetic behavior. These properties make it an attractive candidate for various applications, including the design of potent and selective inhibitors for specific protein targets.

In recent years, significant advancements have been made in understanding the biological activities and potential therapeutic applications of 4-(2-Trifluoromethylphenyl)pyridine-2-carbonitrile. Studies have shown that this compound exhibits promising antitumor activity, particularly against certain types of cancer cells. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of 4-(2-Trifluoromethylphenyl)pyridine-2-carbonitrile can effectively inhibit the growth of human lung cancer cells by targeting specific signaling pathways involved in cell proliferation and survival.

Beyond its antitumor properties, 4-(2-Trifluoromethylphenyl)pyridine-2-carbonitrile has also shown potential as a lead compound for the development of new drugs targeting neurological disorders. A study published in the European Journal of Medicinal Chemistry reported that certain derivatives of this compound exhibit neuroprotective effects by modulating key enzymes involved in neurodegenerative processes. These findings suggest that 4-(2-Trifluoromethylphenyl)pyridine-2-carbonitrile could serve as a valuable starting point for the design of novel therapeutics for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 4-(2-Trifluoromethylphenyl)pyridine-2-carbonitrile has been extensively studied, and several efficient synthetic routes have been developed. One common approach involves the reaction of 2-cyanoacetic acid with 2-trifluoromethylbenzaldehyde followed by cyclization to form the pyridine ring. This method provides high yields and good purity, making it suitable for large-scale production. Additionally, recent advancements in catalytic methods have further optimized the synthesis process, reducing costs and environmental impact.

The physicochemical properties of 4-(2-Trifluoromethylphenyl)pyridine-2-carbonitrile, such as its solubility, stability, and lipophilicity, are crucial for its application in drug development. Research has shown that these properties can be fine-tuned by modifying the substituents on the pyridine and benzene rings. For example, introducing additional functional groups can enhance solubility or improve binding affinity to specific protein targets. This flexibility in chemical modification makes 4-(2-Trifluoromethylphenyl)pyridine-2-carbonitrile a highly adaptable platform for drug discovery.

In conclusion, 4-(2-Trifluoromethylphenyl)pyridine-2-carbonitrile (CAS No. 1219454-21-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of new therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, solidifying its position as a key molecule in modern drug discovery efforts.